Cas no 874293-86-4 (Butanamide, N-[(1R,2S)-2-cyanocyclopentyl]-)

Butanamide, N-[(1R,2S)-2-cyanocyclopentyl]- structure
874293-86-4 structure
Product Name:Butanamide, N-[(1R,2S)-2-cyanocyclopentyl]-
CAS No:874293-86-4
MF:C10H16N2O
MW:180.246842384338
CID:1892076
PubChem ID:71412867
Update Time:2025-04-21

Butanamide, N-[(1R,2S)-2-cyanocyclopentyl]- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N-[(1R,2S)-2-cyanocyclopentyl]-
    • N-[(1R,2S)-2-cyanocyclopentyl]butanamide
    • DTXSID80832402
    • 874293-86-4
    • Inchi: 1S/C10H16N2O/c1-2-4-10(13)12-9-6-3-5-8(9)7-11/h8-9H,2-6H2,1H3,(H,12,13)/t8-,9-/m1/s1
    • InChI Key: FCWLFEXSDXNCPN-RKDXNWHRSA-N
    • SMILES: O=C(CCC)N[C@@H]1CCC[C@@H]1C#N

Computed Properties

  • Exact Mass: 180.126263138Da
  • Monoisotopic Mass: 180.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.9Ų
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